Ethyl 2-(3-((5-methyl-1,3,4-thiadiazol-2-yl)thio)propanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]propanoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C17H21N3O3S3/c1-3-23-16(22)14-11-6-4-5-7-12(11)26-15(14)18-13(21)8-9-24-17-20-19-10(2)25-17/h3-9H2,1-2H3,(H,18,21)
• InChI Key: UEDSGIGOBQHBDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CCSC3=NN=C(S3)C
• Molecular Formula: C17H21N3O3S3
• Molecular Weight: 411.6 g/mol

Description

The compound “Ethyl 2-(3-((5-methyl-1,3,4-thiadiazol-2-yl)thio)propanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate” is a complex organic molecule. It contains a 1,3,4-thiadiazole moiety, which is a five-membered heterocyclic compound containing two nitrogen atoms at positions 3 and 4 and sulfur at position 1. This moiety is known to exhibit various biological activities including anticancer, antidiabetic, antihypertensive, anti-inflammatory, antiviral, and anti-microbial.

Scientific Research Applications

Synthesis and Anticancer Activity

A study focused on the synthesis of novel heterocycles utilizing thiophene incorporated thioureido substituent as precursors. The compounds synthesized displayed potent anticancer activity against the colon HCT-116 human cancer cell line, highlighting the potential of these compounds in cancer therapy (Abdel-Motaal, Asem, & Alanzy, 2020).

Antimicrobial and Antioxidant Studies

Another research avenue explored the synthesis of compounds for their antimicrobial and antioxidant activities. Compounds synthesized from ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and ethyl 4-aryl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-5-carboxylates showed significant antibacterial and antifungal properties, as well as profound antioxidant potential (Raghavendra et al., 2016).

Anti-Rheumatic Potential

Ethyl 2-(2-cyano-3-mercapto-3-(phenylamino)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its metal complexes have been synthesized and characterized, showing significant antioxidant, analgesic, and anti-rheumatic effects in an in vivo collagen-adjuvant arthritis model in rats (Sherif & Hosny, 2014).

Heterocyclic Synthesis

Studies have also focused on the synthesis of various heterocyclic systems, such as thieno[2,3-d]-pyrimidine, thieno[2',3':4,5]pyrimido[1,2-a][1,3,5]triazine, and 1,2,4-triazole systems, starting from ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, demonstrating the versatility of this compound in creating pharmacologically active molecules (Hemdan & Abd El-Mawgoude, 2015).

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. While 1,3,4-thiadiazole derivatives are generally considered to have low toxicity due to the presence of the =N-C-S- moiety and strong aromaticity of the ring, the specific safety and hazards of “Ethyl 2-(3-((5-methyl-1,3,4-thiadiazol-2-yl)thio)propanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate” are not available in the retrieved data.